Cas no 5019-90-9 ({bicyclo2.2.2oct-5-en-2-yl}methanol)

• Product Name: {bicyclo2.2.2oct-5-en-2-yl}methanol
• CAS No: 5019-90-9
• MF: C₉H₁₄O
• MW: 138.206862926483
• MDL: MFCD11055251
• CID: 2618548
• PubChem ID: 2775622
• Update Time: 2025-06-09

{bicyclo2.2.2oct-5-en-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {bicyclo2.2.2oct-5-en-2-yl}methanol
• MFCD11055251
• 5019-90-9
• 54515-89-8
• [(1S,4S)-2-bicyclo[2.2.2]oct-5-enyl]methanol
• 1052111-12-2
• {bicyclo[2.2.2]oct-5-en-2-yl}methanol
• CS-0243302
• [exo-2-bicyclo[2.2.2]oct-5-enyl]methanol
• [(1S,2S,4S)-2-bicyclo[2.2.2]oct-5-enyl]methanol
• 1933764-05-6
• [endo-2-bicyclo[2.2.2]oct-5-enyl]methanol
• DTXSID80379620
• ICCB6_000234
• FAA01990
• 2-bicyclo[2.2.2]oct-5-enylmethanol
• EN300-262135
• 15181-03-0
• 976-867-2
• (Bicyclo(2.2.2)oct-5-en-2-yl)methanol
• 20507-55-5
• SCHEMBL5833567
• 33780-85-7
• [(1S,2R,4S)-2-bicyclo[2.2.2]oct-5-enyl]methanol
• 121209-69-6
• rac-[(1R,2R,4R)-bicyclo[2.2.2]oct-5-en-2-yl]methanol
• bicyclo[2.2.2]oct-5-en-2-ylmethanol
• [(1R,2S,4R)-2-bicyclo[2.2.2]oct-5-enyl]methanol

• MDL： MFCD11055251
• Inchi： 1S/C9H14O/c10-6-9-5-7-1-3-8(9)4-2-7/h1,3,7-10H,2,4-6H2
• InChI Key： KOCJWKFHBTXNJS-UHFFFAOYSA-N
• SMILES： OCC1CC2C=CC1CC2

Computed Properties

• Exact Mass: 138.104465066Da
• Monoisotopic Mass: 138.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Additional information on {bicyclo2.2.2oct-5-en-2-yl}methanol

Comprehensive Overview of {bicyclo[2.2.2]oct-5-en-2-yl}methanol (CAS No. 5019-90-9)

{bicyclo[2.2.2]oct-5-en-2-yl}methanol (CAS No. 5019-90-9) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and materials science. This bicyclic alcohol, characterized by its unique bridged ring structure, serves as a versatile intermediate in the synthesis of complex molecules. Its rigid molecular framework and functional hydroxyl group make it a valuable building block for researchers exploring novel drug candidates, advanced polymers, and specialty chemicals.

The compound's structural uniqueness lies in its bicyclo[2.2.2]octene core, which imparts remarkable stability and stereochemical control in synthetic applications. Recent studies highlight its role in developing chiral catalysts and bioactive molecules, aligning with the growing demand for sustainable chemistry and green synthesis methods. As industries increasingly prioritize eco-friendly alternatives, {bicyclo[2.2.2]oct-5-en-2-yl}methanol offers a promising pathway for reducing hazardous reagents in organic transformations.

In pharmaceutical research, this compound has been investigated for its potential as a scaffold for drug design, particularly in targeting neurological disorders and inflammatory diseases. Its ability to modulate molecular interactions while maintaining low toxicity profiles has made it a subject of interest in medicinal chemistry. Additionally, its derivatives are being explored for drug delivery systems, leveraging their lipophilic properties to enhance bioavailability.

From a materials science perspective, {bicyclo[2.2.2]oct-5-en-2-yl}methanol contributes to the development of high-performance polymers and nanocomposites. Its incorporation into polymer chains can improve thermal stability and mechanical strength, addressing key challenges in aerospace and automotive industries. Researchers are also examining its role in self-healing materials, a cutting-edge area that resonates with the global push for smart materials and circular economy initiatives.

The synthesis of {bicyclo[2.2.2]oct-5-en-2-yl}methanol typically involves catalytic hydrogenation or Grignard reactions, with recent advancements focusing on asymmetric catalysis to achieve enantiopure forms. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity and structural integrity, ensuring compliance with industrial standards and regulatory requirements.

As the scientific community continues to explore sustainable synthetic routes, {bicyclo[2.2.2]oct-5-en-2-yl}methanol stands out as a compound with both academic and industrial relevance. Its applications span catalysis, pharmaceuticals, and advanced materials, making it a focal point for interdisciplinary research. Future directions may include its integration into biodegradable plastics and renewable energy technologies, further solidifying its role in innovation-driven chemistry.